REACTION_CXSMILES
|
[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH3:11].[OH-].[Na+].Cl.[CH2:15](O)[CH3:16]>O>[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:15][CH3:16] |f:1.2|
|
Name
|
polymer
|
Quantity
|
5 g
|
Type
|
reactant
|
Smiles
|
|
Name
|
|
Quantity
|
15 g
|
Type
|
reactant
|
Smiles
|
BrCCCCCCCCCC
|
Name
|
|
Quantity
|
100 mL
|
Type
|
reactant
|
Smiles
|
C(C)O
|
Name
|
|
Quantity
|
2 g
|
Type
|
reactant
|
Smiles
|
[OH-].[Na+]
|
Name
|
|
Quantity
|
4 g
|
Type
|
reactant
|
Smiles
|
[OH-].[Na+]
|
Name
|
|
Quantity
|
2 mL
|
Type
|
reactant
|
Smiles
|
Cl
|
Name
|
|
Quantity
|
100 mL
|
Type
|
solvent
|
Smiles
|
O
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
75 °C
|
Type
|
CUSTOM
|
Details
|
The suspension was stirred with a mechanical stirrer
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
STIRRING
|
Details
|
the reaction mixture was stirred for 10 minutes
|
Duration
|
10 min
|
Type
|
STIRRING
|
Details
|
the reaction mixture was stirred at room temperature for 40 minutes
|
Duration
|
40 min
|
Type
|
STIRRING
|
Details
|
to stir at 75° C. for a total period of 20 hr
|
Duration
|
20 h
|
Type
|
TEMPERATURE
|
Details
|
After cooling to 30° C.
|
Type
|
STIRRING
|
Details
|
the mixture was stirred for 30 minutes
|
Duration
|
30 min
|
Type
|
FILTRATION
|
Details
|
The polymer was filtered off
|
Type
|
WASH
|
Details
|
washed with 500 mL of deionized water and 500 mL of methanol
|
Type
|
STIRRING
|
Details
|
stirred for 40 minutes
|
Duration
|
40 min
|
Type
|
FILTRATION
|
Details
|
reisolated by filtration
|
Type
|
STIRRING
|
Details
|
the suspension was stirred for 40 minutes
|
Duration
|
40 min
|
Type
|
FILTRATION
|
Details
|
The polymer was filtered off
|
Type
|
WASH
|
Details
|
The fitered polymer cake was washed with 500 mL of deionized water
|
Type
|
STIRRING
|
Details
|
After stirring the suspension for 30 minutes
|
Duration
|
30 min
|
Type
|
FILTRATION
|
Details
|
the polymer was filtered off
|
Type
|
STIRRING
|
Details
|
The resulting suspension was stirred for 30 minutes
|
Duration
|
30 min
|
Type
|
ADDITION
|
Details
|
Concentrated HCl (1 mL) was added to the suspension, which
|
Type
|
STIRRING
|
Details
|
was then stirred for 35 minutes
|
Duration
|
35 min
|
Type
|
FILTRATION
|
Details
|
The polymer was then filtered off
|
Type
|
CUSTOM
|
Details
|
dried at 60° C. in a forced air oven
|
Name
|
|
Type
|
product
|
Smiles
|
BrCCCCCCCCCCCC
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 13.3 g |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |